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Compound of Interest

Compound Name: Micranoic acid A

Cat. No.: B016055 Get Quote

FOR IMMEDIATE RELEASE

A Comprehensive Technical Guide on Micranoic Acid A: From Molecular Identity to Potential

Biological Significance

This document provides a detailed technical overview of Micranoic acid A, a natural product of

interest to researchers, scientists, and drug development professionals. This guide

consolidates its fundamental chemical properties, and while specific biological activity data for

Micranoic acid A remains limited in publicly accessible literature, we present relevant

experimental methodologies for assessing similar natural products.

Core Compound Identification
Micranoic acid A is a triterpenoid natural product. Its unique chemical identity is defined by the

following identifiers:

Identifier Value Citation

CAS Number 659738-08-6 [1][2][3][4][5]

Molecular Formula C₂₂H₃₂O₃ [2][3][5]

Physicochemical Properties
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A summary of the key physicochemical properties of Micranoic acid A is presented below.

This data is essential for its handling, formulation, and analysis in a research setting.

Property Value Citation

Molecular Weight 344.49 g/mol [3][5]

Synonyms Micraic acid A [2][3]

Natural Source
Kadsura angustifolia, Kadsura

coccinea
[1][5]

Biological Context and Potential Activities
Micranoic acid A belongs to the triterpenoid class of compounds, which are widely studied for

their diverse pharmacological activities. It has been isolated from plants of the Kadsura genus,

known for producing bioactive molecules with potential anti-inflammatory and antiproliferative

properties.

While specific quantitative biological data for Micranoic acid A is not extensively detailed in

the reviewed literature, related triterpenoids isolated from Kadsura coccinea have

demonstrated significant inhibitory activities. For instance, certain co-isolated compounds have

shown potent inhibition of inflammatory cytokines and proliferation of rheumatoid arthritis-

fibroblastoid synovial (RA-FLS) cells. This suggests that Micranoic acid A may warrant further

investigation for similar biological effects.

Methodologies for Biological Evaluation
To facilitate further research into the biological activities of Micranoic acid A, this section

outlines standard experimental protocols for assessing antiproliferative and anti-inflammatory

effects, based on methodologies applied to analogous compounds isolated from Kadsura

coccinea.

Antiproliferative Activity Assessment (MTT Assay)
This protocol is designed to evaluate the effect of a compound on the proliferation of cell lines,

such as rheumatoid arthritis-fibroblastoid synovial (RA-FLS) cells.
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Experimental Workflow for MTT Assay

Cell Preparation Compound Treatment MTT Assay Data Analysis

Culture RA-FLS cells Seed cells into 96-well plates Prepare serial dilutions of Micranoic acid A Add compound to wells Incubate for specified duration Add MTT solution Incubate to allow formazan formation Add solubilizing agent (e.g., DMSO) Measure absorbance at 570 nm Calculate percentage of cell growth inhibition Determine IC50 value

Click to download full resolution via product page

Workflow for determining antiproliferative activity using the MTT assay.

Anti-inflammatory Activity Assessment (Nitric Oxide
Production)
This protocol measures the effect of a compound on the production of nitric oxide (NO), a key

inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells (e.g., RAW

264.7).

Experimental Workflow for Nitric Oxide Assay

Cell Preparation Treatment and Stimulation Griess Assay Data Analysis

Culture RAW 264.7 cells Seed cells into 96-well plates Prepare dilutions of Micranoic acid A Add compound to wells Add LPS to induce NO production Incubate for 24 hours Collect cell culture supernatant Add Griess reagent to supernatant Incubate for color development Measure absorbance at 540 nm Calculate nitrite concentration Determine percentage of NO inhibition

Click to download full resolution via product page

Workflow for assessing anti-inflammatory activity via nitric oxide inhibition.

Signaling Pathway Considerations
Given the lack of specific mechanistic studies on Micranoic acid A, a definitive signaling

pathway cannot be delineated at this time. However, based on the activities of other

triterpenoids, potential pathways that could be investigated include those involved in
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inflammation and cell cycle regulation. The following diagram illustrates a generalized logical

relationship for investigating the mechanism of action of a novel antiproliferative compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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